(E)-3-(4-(methylthio)phenyl)-N-((1-(tetrahydro-2H-thiopyran-4-yl)piperidin-4-yl)methyl)acrylamide

• IUPAC Name: (E)-3-(4-methylsulfanylphenyl)-N-[[1-(thian-4-yl)piperidin-4-yl]methyl]prop-2-enamide
• InChI: InChI=1S/C21H30N2OS2/c1-25-20-5-2-17(3-6-20)4-7-21(24)22-16-18-8-12-23(13-9-18)19-10-14-26-15-11-19/h2-7,18-19H,8-16H2,1H3,(H,22,24)/b7-4+
• InChI Key: LNVXYBJSRIUIJY-QPJJXVBHSA-N
• Canonical SMILES: CSC1=CC=C(C=C1)C=CC(=O)NCC2CCN(CC2)C3CCSCC3
• Isomeric SMILES: CSC1=CC=C(C=C1)/C=C/C(=O)NCC2CCN(CC2)C3CCSCC3
• Molecular Formula: C21H30N2OS2
• Molecular Weight: 390.6 g/mol

Description

(E)-3-(4-(methylthio)phenyl)-N-((1-(tetrahydro-2H-thiopyran-4-yl)piperidin-4-yl)methyl)acrylamide is a useful research compound. Its molecular formula is C21H30N2OS2 and its molecular weight is 390.6. The purity is usually 95%.
BenchChem offers high-quality (E)-3-(4-(methylthio)phenyl)-N-((1-(tetrahydro-2H-thiopyran-4-yl)piperidin-4-yl)methyl)acrylamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (E)-3-(4-(methylthio)phenyl)-N-((1-(tetrahydro-2H-thiopyran-4-yl)piperidin-4-yl)methyl)acrylamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Controlled Radical Polymerization

Acrylamides have been utilized in controlled radical polymerization processes. For example, homopolymers of a monosubstituted acrylamide having an amino acid moiety in the side chain were synthesized by reversible addition−fragmentation chain transfer (RAFT) polymerization, illustrating acrylamides' role in producing polymers with controlled molecular weight and low polydispersity (Mori, Sutoh, & Endo, 2005).

Structure and Packing of Acrylamide Monomers

The structure and molecular packing of acrylamide monomers, such as aminoxyl and piperidinyl acrylamide monomers, have been analyzed to understand their significance in the preparation of redox-active polymers. These studies provide insights into how these compounds interact and the potential for designing advanced materials (Goswami et al., 2015).

Heteroatom Rearrangements in Synthesis

Research has explored the reactivity of compounds containing acrylamide groups towards heteroatom rearrangements, leading to the synthesis of various heterocycles. These transformations highlight the acrylamide functionality's versatility in synthetic chemistry (Yokoyama et al., 1987).

Analgesic and Antiparkinsonian Activities

Compounds structurally related to piperidine have been synthesized and evaluated for their analgesic and antiparkinsonian activities, indicating the potential medicinal applications of similar structures (Amr, Maigali, & Abdulla, 2008).

Molecular Engineering for Solar Cell Applications

Organic sensitizers, which may share structural similarities with the compound of interest, have been engineered for solar cell applications. These materials demonstrate the potential of organic compounds in renewable energy technologies (Kim et al., 2006).